1-(2-methoxyphenyl)-3-[(E)-(3-methylphenyl)methylideneamino]thiourea

• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)-3-[(E)-(3-methylphenyl)methylideneamino]thiourea
• InChI: InChI=1S/C16H17N3OS/c1-12-6-5-7-13(10-12)11-17-19-16(21)18-14-8-3-4-9-15(14)20-2/h3-11H,1-2H3,(H2,18,19,21)/b17-11+
• InChI Key: SWEOWLIUIMWNKO-GZTJUZNOSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N/NC(=S)NC2=CC=CC=C2OC
• SMILES: CC1=CC(=CC=C1)C=NNC(=S)NC2=CC=CC=C2OC

Description

1-(2-methoxyphenyl)-3-[(3-methylphenyl)methylideneamino]thiourea is a substituted aniline and a member of methoxybenzenes.

Scientific Research Applications

Synthesis and Molecular Characterization

• Thiourea derivatives, including those with methoxyphenyl groups, have been synthesized and characterized through various techniques. These compounds often display unique structural configurations and are subjects of quantum chemical studies, as seen in the research on similar compounds like 1-(4-methoxyphenyl)-3-(pyridine-3-ylmethyl)thiourea (Mushtaque et al., 2016).

Biological Applications

• Some derivatives of thiourea have shown significant biological activities. For instance, studies on similar compounds have revealed potential in DNA binding, cytotoxicity against cancer cell lines, and molecular docking with B-DNA, suggesting a role in cancer research and treatment (Mushtaque et al., 2016).

Computational Studies and Density Functional Theory (DFT)

• Theoretical studies using DFT and other computational methods are conducted to understand the electronic structure and potential reactivity of thiourea derivatives. This computational approach aids in predicting the behavior of these compounds under various conditions (Mushtaque et al., 2016).

Drug Design and Medicinal Chemistry

• Thiourea derivatives are explored for their potential in drug design due to their interaction with biological molecules. Research in this area involves the synthesis of novel compounds and evaluation of their biological activities, including anticancer properties (Parmar et al., 2021).

Material Science and Environmental Applications

• Thiourea derivatives are also investigated in the context of material science, such as their use in corrosion inhibition and as components in specialized materials (Kamal et al., 2015).